Cas no 1955518-72-5 (N-(6-aminohexyl)-2,2,2-trifluoroacetamide, trifluoroacetic acid)

• Product Name: N-(6-aminohexyl)-2,2,2-trifluoroacetamide, trifluoroacetic acid
• CAS No: 1955518-72-5
• MF: C₁₀H₁₆F₆N₂O₃
• MW: 326.236063957214
• MDL: MFCD29991322
• CID: 4631306
• PubChem ID: 121553931
• Update Time: 2025-06-09

N-(6-aminohexyl)-2,2,2-trifluoroacetamide, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• N-(6-aminohexyl)-2,2,2-trifluoroacetamide, trifluoroacetic acid

• MDL： MFCD29991322
• Inchi： 1S/C8H15F3N2O.C2HF3O2/c9-8(10,11)7(14)13-6-4-2-1-3-5-12;3-2(4,5)1(6)7/h1-6,12H2,(H,13,14);(H,6,7)
• InChI Key： VPCHCTCQQZPAKW-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.N(C(=O)C(F)(F)F)CCCCCCN

Additional information on N-(6-aminohexyl)-2,2,2-trifluoroacetamide, trifluoroacetic acid

N-(6-aminohexyl)-2,2,2-trifluoroacetamide, trifluoroacetic acid (CAS No. 1955518-72-5): A Comprehensive Overview

N-(6-aminohexyl)-2,2,2-trifluoroacetamide, trifluoroacetic acid (CAS No. 1955518-72-5) is a multifunctional compound with significant applications in various fields of chemistry and biology. This compound is characterized by its unique structure, which combines an aminohexyl group with a trifluoroacetamide moiety and a trifluoroacetic acid functional group. The combination of these functionalities imparts distinct chemical and biological properties, making it a valuable reagent in synthetic chemistry, pharmaceutical research, and analytical methods.

The aminohexyl group in the compound provides a flexible hydrocarbon chain that can facilitate interactions with biomolecules and other organic compounds. This feature is particularly useful in the design of bioconjugates and drug delivery systems. The trifluoroacetamide moiety, on the other hand, introduces fluorine atoms, which are known for their strong electron-withdrawing properties and can significantly influence the compound's reactivity and stability. The presence of the trifluoroacetic acid functional group further enhances the compound's solubility and reactivity in various solvents.

In recent years, N-(6-aminohexyl)-2,2,2-trifluoroacetamide, trifluoroacetic acid has gained attention in the field of medicinal chemistry due to its potential as a building block for the synthesis of novel drugs and drug candidates. Researchers have explored its use in the development of prodrugs and targeted drug delivery systems. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of prodrugs using this compound as a key intermediate. These prodrugs exhibited enhanced bioavailability and reduced toxicity compared to their parent compounds.

Beyond medicinal chemistry, N-(6-aminohexyl)-2,2,2-trifluoroacetamide, trifluoroacetic acid has found applications in analytical chemistry as a derivatizing agent. Its ability to form stable derivatives with various analytes makes it useful in chromatographic and spectroscopic analyses. A recent study in Analytical Chemistry demonstrated the effectiveness of this compound in enhancing the detection sensitivity of certain biomolecules using liquid chromatography-mass spectrometry (LC-MS).

The physical and chemical properties of N-(6-aminohexyl)-2,2,2-trifluoroacetamide, trifluoroacetic acid have also been extensively studied. It is typically supplied as a white crystalline solid with a melting point ranging from 100 to 105°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its stability under various conditions has been evaluated, and it is generally stable at room temperature but should be stored away from moisture to prevent degradation.

In terms of safety and handling, while N-(6-aminohexyl)-2,2,2-trifluoroacetamide, trifluoroacetic acid is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn to avoid skin contact and inhalation. Additionally, it is recommended to handle the compound in a well-ventilated area or fume hood to minimize exposure.

The synthesis of N-(6-aminohexyl)-2,2,2-trifluoroacetamide, trifluoroacetic acid typically involves several steps. One common approach involves the reaction of 6-aminohexanoic acid with trifluoroacetyl chloride followed by deprotection to yield the final product. This synthetic route has been optimized to achieve high yields and purity levels suitable for both research and industrial applications.

In conclusion, N-(6-aminohexyl)-2,2,2-trifluoroacetamide, trifluoroacetic acid (CAS No. 1955518-72-5) is a versatile compound with diverse applications in synthetic chemistry, medicinal chemistry, and analytical methods. Its unique structure and properties make it an attractive reagent for researchers working on novel drug development and advanced analytical techniques. As ongoing research continues to uncover new uses for this compound, its importance in various scientific fields is likely to grow further.